Cas no 22048-97-1 (Leptomerine)

Leptomerine Properties

Names and Identifiers

• 4(1H)-Quinolinone,1-methyl-2-propyl-
• lepomerine
• Leptomerine
• 4(1H)-Quinolone,1-methyl-2-propyl- (7CI,8CI)
• N-methyl-2-propyl-4-quinolone
• SCHEMBL9388476
• 1-methyl-2-propylquinolin-4-one
• HY-N4206
• 1-Methyl-2-propylquinolin-4(1H)-one
• CS-0032427
• 22048-97-1
• FS-7140
• AKOS037515317
• G67922
• DA-54855
• +Expand

• InChIKey： HHCLDHNLTJDYEN-UHFFFAOYSA-N
• Inchi： 1S/C13H15NO/c1-3-6-10-9-13(15)11-7-4-5-8-12(11)14(10)2/h4-5,7-9H,3,6H2,1-2H3
• SMILES： O=C1C([H])=C(C([H])([H])C([H])([H])C([H])([H])[H])N(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C21

Computed Properties

• Exact Mass: 201.115364g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 201.115364g/mol
• Monoisotopic Mass: 201.115364g/mol
• Topological Polar Surface Area: 20.3Ų
• Heavy Atom Count: 15
• Complexity: 282
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 201.26

Experimental Properties

• PSA: 20.31
• Boiling Point: 300.4±42.0 ºC (760 Torr),
• Flash Point: 106.5±17.3 ºC,
• Solubility: Almost insoluble (0.095 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.063±0.06 g/cm3 (20 ºC 760 Torr),